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Introduction

MEA-Lauryl Sulfate (Monoethanolamine Lauryl Sulfate) is an anionic surfactant that serves

as a high-performance ingredient in a variety of industrial cleaning agents. Its advantageous

properties, including excellent foaming, emulsifying, and thickening capabilities, make it a

versatile choice for formulations designed to tackle tough industrial soils.[1] This document

provides detailed application notes, quantitative performance data, and experimental protocols

for researchers, scientists, and formulation chemists working with MEA-Lauryl Sulfate.

Physicochemical Properties and Performance
Characteristics
MEA-Lauryl Sulfate offers a unique balance of properties that contribute to its effectiveness in

industrial cleaning applications. The substitution of the sodium ion with monoethanolamine

enhances its solubility and modifies its performance in aqueous solutions.[2]

Key Performance Attributes:

Excellent Foaming: Produces a stable and dense foam, which is beneficial for applications

requiring longer contact time on vertical or inclined surfaces.[1]

Effective Emulsification: Efficiently breaks down and suspends oils and greases in the

cleaning solution, preventing redeposition on the cleaned surface.[1]
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Good Thickening Properties: Contributes to the viscosity of formulations, allowing for better

cling and more controlled application.[1]

Enhanced Solubility: The monoethanolamine counter-ion improves its solubility in water,

allowing for higher active concentrations in formulations compared to its sodium counterpart.

[2]

Reduced Interfacial Tension: Effectively lowers the interfacial tension between oil and water,

promoting the wetting of surfaces and the displacement of oily soils.[2]

Mild Acidity to Neutral pH: Formulations with MEA-Lauryl Sulfate can be designed to have a

pH range of 3.0-8.0, which can be less corrosive to certain surfaces compared to highly

alkaline cleaners.[2]

Quantitative Data Presentation
The following tables summarize key quantitative data for MEA-Lauryl Sulfate, providing a basis

for formulation development and comparison with other surfactants.

Table 1: Physicochemical Properties of MEA-Lauryl Sulfate

Property Value Reference

INCI Name MEA-Lauryl Sulfate [1]

CAS Number 4722-98-9 [2]

Molecular Formula C14H33NO5S [2]

Molecular Weight 327.48 g/mol [2]

Appearance
Clear liquid (at room

temperature)
[1]

pH (as supplied) 3.0 - 4.0 [1]

Density Approximately 1.03 g/mL [1]

Solubility Good solubility in water [1]
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Table 2: Performance Metrics of MEA-Lauryl Sulfate in Aqueous Solutions

Parameter Value
Significance in
Cleaning

Reference

Critical Micelle

Concentration (CMC)
0.08 – 0.12 mmol/L

A lower CMC

indicates higher

efficiency at lower

concentrations for

forming micelles that

encapsulate oily soil.

[2]

Interfacial Tension (vs.

oil)
~30 mN/m

Lower interfacial

tension facilitates the

penetration of the

cleaning solution and

the lifting of oily soils

from surfaces.

[2]

Applications in Industrial Cleaning
MEA-Lauryl Sulfate is a suitable primary or secondary surfactant in a wide range of industrial

cleaning formulations, including:

Heavy-Duty Degreasers: Its strong emulsification properties make it effective in removing

heavy oils, greases, and tars from machinery, engines, and concrete floors.

Vehicle Cleaning Solutions: The rich and stable foam generated by MEA-Lauryl Sulfate is

ideal for car and truck wash detergents, helping to lift road film and grime.

Hard Surface Cleaners: It can be formulated into all-purpose cleaners for use on walls,

floors, and other washable surfaces in industrial and institutional settings.

Metal Cleaners: Its ability to function in mildly acidic to neutral pH ranges makes it suitable

for cleaning various metal surfaces without causing significant corrosion.

Firefighting Foams: Its excellent foaming characteristics are utilized in the formulation of fire

extinguishing agents.[1]
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Example Formulations
The following are starting point formulations for industrial cleaning agents incorporating MEA-

Lauryl Sulfate. Optimization will be required based on specific performance requirements and

the nature of the soil to be removed.

Table 3: Example Formulation - Heavy-Duty Industrial Degreaser

Ingredient Function
Typical Concentration
(wt%)

MEA-Lauryl Sulfate (30%

active)
Primary Surfactant 10 - 20%

Non-ionic Surfactant (e.g.,

Alcohol Ethoxylate)

Co-surfactant for enhanced

wetting
2 - 5%

Sodium Metasilicate

Pentahydrate
Builder and alkalinity source 3 - 8%

Tetrapotassium Pyrophosphate

(TKPP)
Builder and chelating agent 2 - 5%

Glycol Ether (e.g., Butyl

Cellosolve)
Solvent for greasy soils 3 - 7%

Water Solvent To 100%

Table 4: Example Formulation - High-Foaming Vehicle Wash
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Ingredient Function
Typical Concentration
(wt%)

MEA-Lauryl Sulfate (30%

active)
Primary Foaming Surfactant 15 - 25%

Cocamidopropyl Betaine Foam Booster and Stabilizer 3 - 7%

Sodium Chloride Viscosity Modifier 1 - 2%

Citric Acid pH Adjuster As needed to pH 6.0-7.0

Preservative Microbiological control
As per manufacturer's

recommendation

Dye and Fragrance Aesthetics As desired

Water Solvent To 100%

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

industrial cleaning formulations containing MEA-Lauryl Sulfate.

Protocol 1: Determination of Critical Micelle
Concentration (CMC) by Surface Tension Measurement
Objective: To determine the concentration at which MEA-Lauryl Sulfate begins to form micelles,

a key indicator of its efficiency.

Apparatus:

Tensiometer (Du Noüy ring or Wilhelmy plate method)

Precision balance

Volumetric flasks and pipettes

Beakers
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Magnetic stirrer and stir bars

Procedure:

Prepare a stock solution of MEA-Lauryl Sulfate (e.g., 10 mmol/L) in deionized water.

Create a series of dilutions from the stock solution, ranging from concentrations well below to

well above the expected CMC (e.g., 0.01 mmol/L to 5 mmol/L).

Calibrate the tensiometer with deionized water.

Measure the surface tension of each dilution, starting from the most dilute solution and

progressing to the most concentrated.

Ensure the ring or plate is thoroughly cleaned and dried between each measurement.

Record the surface tension value for each concentration.

Plot the surface tension as a function of the logarithm of the surfactant concentration.

The CMC is the point at which the slope of the curve changes significantly. It is determined

by the intersection of the two linear portions of the graph.

Solution Preparation Surface Tension Measurement Data Analysis

Prepare Stock Solution
(e.g., 10 mmol/L MEA-Lauryl Sulfate)

Create Serial Dilutions
(0.01 to 5 mmol/L)

Calibrate Tensiometer
with Deionized Water

Measure Surface Tension
of Each Dilution Record Data Plot Surface Tension vs.

log(Concentration) Identify Inflection Point (CMC)

Click to download full resolution via product page

Workflow for CMC Determination

Protocol 2: Evaluation of Foaming Performance by the
Ross-Miles Method (Adapted from ASTM D1173)
Objective: To assess the initial foam height and foam stability of a cleaning formulation

containing MEA-Lauryl Sulfate.
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Apparatus:

Ross-Miles foam apparatus (graduated glass column with a reservoir)

Volumetric flasks

Timer

Thermometer

Procedure:

Prepare a solution of the cleaning formulation at the desired concentration (e.g., 1% w/v in

water of a specified hardness).

Bring the solution to a specified temperature (e.g., 25°C).

Pour 50 mL of the solution into the bottom of the graduated column.

Pour 200 mL of the same solution into the reservoir.

Position the reservoir above the column and open the stopcock to allow the solution to fall

into the column, generating foam.

Start the timer as soon as the reservoir is empty.

Immediately measure and record the initial foam height.

Record the foam height at specified intervals (e.g., 1, 3, and 5 minutes) to assess foam

stability.
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Prepare Test Solution
(e.g., 1% formulation in water)

Add 50 mL to Column
and 200 mL to Reservoir

Release Reservoir Solution
to Generate Foam

Start Timer When
Reservoir is Empty

Record Initial Foam Height

Record Foam Height at
1, 3, and 5 minutes

Click to download full resolution via product page

Ross-Miles Foam Test Workflow

Protocol 3: Cleaning Efficiency Evaluation (Adapted
from ASTM D4488)
Objective: To quantify the ability of a cleaning formulation containing MEA-Lauryl Sulfate to

remove a standardized soil from a hard surface.

Apparatus:

Washability and scrub test machine

Reflectometer or colorimeter
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Standardized test panels (e.g., white vinyl tiles)

Sponge or brush for the scrub machine

Pipettes

Oven

Standardized soil (e.g., a mixture of particulate and oily soil as described in ASTM D4488-

A5)

Procedure:

Measure the initial reflectance (R_i) of the clean test panels.

Apply a standardized amount of soil uniformly to a specific area of each panel.

Allow the soiled panels to age under controlled conditions (e.g., 24 hours at room

temperature).

Measure the reflectance of the soiled panels (R_s).

Mount a soiled panel in the washability machine.

Apply a specified amount of the cleaning solution to the sponge or brush.

Run the washability machine for a set number of cycles.

Rinse the panel with deionized water and allow it to dry completely.

Measure the final reflectance of the cleaned area (R_c).

Calculate the cleaning efficiency (CE) using the following formula: CE (%) = [(R_c - R_s) /

(R_i - R_s)] * 100
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Panel Preparation Cleaning Process Evaluation

Measure Initial Reflectance (Ri)
of Clean Panel Apply Standardized Soil Age Soiled Panel Measure Soiled Reflectance (Rs) Mount Panel in

Washability Machine Apply Cleaning Solution Run Scrub Cycles Rinse and Dry Panel Measure Final Reflectance (Rc) Calculate Cleaning Efficiency (CE)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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